Cas no 98278-52-5 (2-ethylbutanethioamide)

• Product Name: 2-ethylbutanethioamide
• CAS No: 98278-52-5
• Molecular Formula: C₆H₁₃NS
• Molecular Weight: 131.23912
• MDL: MFCD09048499
• CID: 808674
• PubChem ID: 3062527

2-ethylbutanethioamide Properties

Names and Identifiers

• Butanethioamide,2-ethyl-
• 1-AMINO-2-ETHYLBUTANE-1-THIONE
• 2-Ethylbutanethioamide
• diethylthioacetamide
• ZQPXMBHQIBIRCF-UHFFFAOYSA-N
• Z336081440
• SCHEMBL1246802
• CS-0246208
• EN300-31936
• BRN 1743984
• 98278-52-5
• FT-0706887
• AKOS000132262
• J-509327
• BUTANETHIOAMIDE,2-ETHYL-
• Butyramide, 2-ethylthio-
• 3-02-00-00756 (Beilstein Handbook Reference)
• 2-ethylbutanethioamide
• 2-Ethylthiobutyramide
• DTXSID70243543
• G21877

• MDL： MFCD09048499
• InChIKey： ZQPXMBHQIBIRCF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13NS/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
• SMILES： CCC(CC)C(=S)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.07687059g/mol
• Heavy Atom Count: 8
• Complexity: 76.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 58.1Ų